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Compound of Interest

Compound Name:
Ethyl 2-cyano-3-methylhex-2-

enoate

Cat. No.: B1608715 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of Ethyl 2-cyano-3-methylhex-2-
enoate, a valuable intermediate in organic synthesis, particularly in the development of

pharmaceutical compounds. This document outlines its chemical properties, synthesis, and key

experimental data, presented for practical application in a research and development setting.

Chemical Identity and Properties
Ethyl 2-cyano-3-methylhex-2-enoate is a functionalized α,β-unsaturated ester. Its structure

incorporates a nitrile and an ester group, making it a versatile building block for the synthesis of

more complex molecules. The IUPAC name for this compound is ethyl (2E)-2-cyano-3-

methylhex-2-enoate.[1]

Table 1: Chemical and Physical Properties
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Property Value Source

IUPAC Name
ethyl (E)-2-cyano-3-methylhex-

2-enoate
PubChem[1]

Molecular Formula C₁₀H₁₅NO₂ PubChem[1]

Molecular Weight 181.23 g/mol PubChem[1]

CAS Number 759-54-6 PubChem[1]

Canonical SMILES
CCC/C(=C(\C#N)/C(=O)OCC)/

C
PubChem[1]

InChI

InChI=1S/C10H15NO2/c1-4-6-

8(3)9(7-11)10(12)13-5-2/h4-

6H2,1-3H3/b9-8+

PubChem[1]

Computed XLogP3 2.8 PubChem[1]

Stereochemistry Achiral GSRS[2]

Synthesis
The primary route for the synthesis of Ethyl 2-cyano-3-methylhex-2-enoate is the

Knoevenagel condensation. This reaction involves the condensation of a ketone, in this case,

2-pentanone, with an active methylene compound, ethyl cyanoacetate, in the presence of a

basic catalyst.

General Experimental Protocol: Knoevenagel
Condensation
The following is a representative experimental protocol for the synthesis of ethyl 2-cyano-3-

alkyl-2-enoates via Knoevenagel condensation. This can be adapted for the specific synthesis

of Ethyl 2-cyano-3-methylhex-2-enoate.

Materials:

2-Pentanone
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Ethyl cyanoacetate

Piperidine (or another suitable basic catalyst)

Acetic Acid (co-catalyst)

Toluene (or another suitable solvent for azeotropic removal of water)

Dean-Stark apparatus

Standard laboratory glassware

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

2-pentanone (1.0 eq), ethyl cyanoacetate (1.0 eq), and toluene.

Add a catalytic amount of piperidine (e.g., 0.1 eq) and a co-catalytic amount of acetic acid

(e.g., 0.1 eq).

Heat the reaction mixture to reflux. Water formed during the reaction is removed

azeotropically using the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting materials

are consumed.

After completion, cool the reaction mixture to room temperature.

Wash the organic layer with water, followed by a saturated sodium bicarbonate solution, and

finally with brine.

Dry the organic layer over anhydrous sodium sulfate and filter.

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation or column chromatography to yield Ethyl 2-
cyano-3-methylhex-2-enoate.
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Spectroscopic Data
The characterization of Ethyl 2-cyano-3-methylhex-2-enoate is typically performed using

various spectroscopic techniques. While specific spectral data from experimental work is not

readily available in public databases, the following table indicates the types of analyses that

have been performed on the closely related compound, ethyl 2-cyano-3-methylhexanoate.[3]

Table 2: Available Spectroscopic Data for Structural Analogues

Spectroscopic Technique Availability Source

¹³C NMR Spectra
Data available for ethyl 2-

cyano-3-methylhexanoate
PubChem[3]

FTIR Spectra
Data available for ethyl 2-

cyano-3-methylhexanoate
PubChem[3]

Raman Spectra
Data available for ethyl 2-

cyano-3-methylhexanoate
PubChem[3]

Applications in Drug Development
Ethyl 2-cyano-3-methylhex-2-enoate and its derivatives are valuable intermediates in the

synthesis of pharmaceuticals. Notably, structural analogues are utilized in the synthesis of γ-

amino acids, which are important for the management of neuropathic pain. The presence of the

cyano and ester functionalities allows for a variety of chemical transformations to build more

complex and biologically active molecules.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of Ethyl 2-cyano-3-
methylhex-2-enoate via the Knoevenagel condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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